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Compound of Interest

Compound Name: GSK2945

Cat. No.: B1443831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of GSK2945,

a selective Rev-Erbα antagonist. Adherence to this protocol will ensure the accurate and

reproducible preparation of GSK2945 for use in various in vitro and in vivo experimental

settings.

Compound Information
GSK2945 and its hydrochloride salt are commonly used to study the role of the nuclear

receptor Rev-Erbα in regulating circadian rhythms, inflammation, and metabolism.[1][2] The

choice between the free base and the hydrochloride salt may depend on experimental

requirements, with the salt form often providing greater stability.[3]

Table 1: Chemical and Physical Properties of GSK2945 and GSK2945 Hydrochloride
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Property GSK2945 GSK2945 Hydrochloride

CAS Number 1438071-12-5
Not explicitly stated, refers to

free base

Molecular Formula C₂₀H₁₈Cl₂N₂O₂S C₂₀H₁₉Cl₃N₂O₂S

Molecular Weight 421.34 g/mol [4] 457.8 g/mol [2]

Appearance Solid Powder[4] Crystalline Solid

Purity >98% (HPLC)[4] Typically >99%

Solubility and Storage
Proper dissolution and storage are critical for maintaining the integrity and activity of GSK2945.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions for in vitro use.

Table 2: Solubility and Recommended Storage Conditions

Parameter Specification

Solubility in DMSO 10 mM[4]

Powder Storage -20°C for up to 3 years[2]

Stock Solution Storage -80°C for up to 1 year[2]

Note: The free form of the compound may be prone to instability; the stable salt form

(GSK2945 hydrochloride) is advisable for consistent biological activity.[3]

Experimental Protocols
Materials and Equipment

GSK2945 or GSK2945 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM GSK2945 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GSK2945 hydrochloride

(MW: 457.8 g/mol ). Adjust calculations accordingly if using the free base (MW: 421.34 g/mol ).

Pre-weighing Preparation: Before opening the vial of GSK2945, allow it to equilibrate to

room temperature for at least 15-20 minutes to prevent condensation of moisture onto the

powder.

Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical

balance. Carefully weigh the desired amount of GSK2945 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.578 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

GSK2945 powder. To continue the example, add 1 mL of DMSO to the 4.578 mg of

GSK2945 hydrochloride.

Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief sonication can be

used to aid dissolution if precipitation is observed.[1][3] Visually inspect the solution to

ensure it is clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.[2]

Preparation of Working Solutions
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For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final

working concentration in the appropriate cell culture medium. A typical working concentration

for GSK2945 in cellular assays is 20 µM.[1][2]

Example Dilution: To prepare 1 mL of a 20 µM working solution from a 10 mM stock:

Calculate the volume of stock solution needed: (10 mM) * V1 = (20 µM) * (1 mL) => V1 = 2

µL.

Add 2 µL of the 10 mM GSK2945 stock solution to 998 µL of cell culture medium.

Mix thoroughly by gentle pipetting or vortexing before adding to the cells.

It is crucial to prepare fresh working solutions from the frozen stock for each experiment to

ensure consistent results.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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